Cas no 1805409-59-9 (4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine)
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine
-
- Inchi: 1S/C8H7BrF2INO/c1-14-7-4(3-9)2-5(12)13-6(7)8(10)11/h2,8H,3H2,1H3
- InChI Key: MNEYZHJAXJLOCO-UHFFFAOYSA-N
- SMILES: IC1=CC(CBr)=C(C(C(F)F)=N1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- XLogP3: 2.7
- Topological Polar Surface Area: 22.1
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029023580-250mg |
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1805409-59-9 | 95% | 250mg |
$1,038.80 | 2022-04-01 | |
| Alichem | A029023580-500mg |
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1805409-59-9 | 95% | 500mg |
$1,651.30 | 2022-04-01 | |
| Alichem | A029023580-1g |
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine |
1805409-59-9 | 95% | 1g |
$2,808.15 | 2022-04-01 |
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine (CAS 1805409-59-9): A Versatile Halogenated Pyridine Derivative for Pharmaceutical and Material Science Applications
4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine (CAS 1805409-59-9) is a highly functionalized halogenated pyridine derivative that has garnered significant attention in recent years due to its unique structural features and broad applicability in pharmaceutical research and material science. This compound, with its strategic placement of bromomethyl, difluoromethyl, and iodo substituents on the pyridine ring, serves as a valuable building block for the synthesis of more complex molecules.
The molecular structure of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine offers multiple reactive sites for further chemical transformations, making it particularly useful in medicinal chemistry and drug discovery. The presence of both bromomethyl and iodo groups allows for various cross-coupling reactions, while the difluoromethyl moiety can significantly influence the biological activity and metabolic stability of resulting compounds. These properties align well with current research trends in developing fluorinated pharmaceuticals, a hot topic in the pharmaceutical industry due to the enhanced properties fluorine can impart to drug molecules.
In the context of material science, this compound has shown promise in the development of organic electronic materials. The electron-withdrawing nature of the halogen substituents and the methoxy group creates interesting electronic properties that can be exploited in designing organic semiconductors or photovoltaic materials. Researchers are particularly interested in how the combination of fluorine and iodine substitutions affects the compound's optical and electronic characteristics, which is a growing area of investigation in advanced materials research.
The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine typically involves multi-step procedures starting from commercially available pyridine derivatives. Recent advancements in halogenation techniques and selective functionalization methods have improved the efficiency of producing this compound, addressing common questions from synthetic chemists about optimal routes for its preparation. The compound's stability under various conditions is another frequent topic of inquiry, as this affects its handling and storage requirements in laboratory settings.
From a pharmacological perspective, derivatives of this compound have shown potential in several therapeutic areas. The difluoromethyl group is particularly noteworthy as it's becoming increasingly important in the design of enzyme inhibitors and receptor modulators. This aligns with current pharmaceutical industry trends toward developing more selective and metabolically stable drugs. Researchers are actively exploring how modifications to this core structure can lead to compounds with improved bioavailability and target specificity.
The 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine scaffold also presents opportunities in agricultural chemistry, where halogenated pyridines have demonstrated utility in the development of novel crop protection agents. While this application is still in exploratory stages, it represents an interesting direction for future research, especially considering the growing demand for more effective and environmentally friendly agricultural solutions.
Quality control and analytical characterization of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine are crucial aspects of its production and use. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical methods are frequently discussed in technical forums and represent common search queries related to this compound's handling and characterization.
Looking toward future applications, researchers are investigating the potential of 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine in bioconjugation chemistry and probe development for biological imaging. The reactive bromomethyl group offers a convenient handle for attaching various reporter groups or targeting moieties, making it valuable in chemical biology and diagnostic applications. This aligns with current interests in theranostic agents that combine therapeutic and diagnostic capabilities.
From a commercial availability standpoint, 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine (CAS 1805409-59-9) is typically supplied by specialized chemical manufacturers focusing on halogenated heterocycles and pharmaceutical intermediates. The compound's pricing and availability often depend on production scale and purity requirements, which are common concerns for researchers sourcing this material. Recent market trends show increasing demand for such multifunctional building blocks in both academic and industrial research settings.
In summary, 4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine represents a versatile and valuable compound in modern chemical research. Its unique combination of reactive functional groups makes it particularly useful for drug discovery, material science, and various specialty chemical applications. As research continues to uncover new applications for this scaffold, its importance in synthetic chemistry is likely to grow, making it a compound worth watching in the coming years.
1805409-59-9 (4-(Bromomethyl)-2-(difluoromethyl)-6-iodo-3-methoxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)